Cas no 75921-21-0 (a-D-Ribofuranose,5-O-[(1,1-dimethylethyl)dimethylsilyl]-2,3-O-(1-methylethylidene)-)

• Product Name: a-D-Ribofuranose,5-O-[(1,1-dimethylethyl)dimethylsilyl]-2,3-O-(1-methylethylidene)-
• CAS No: 75921-21-0
• MF: C₁₄H₂₈O₅Si
• MW: 304.454626083374
• CID: 562405
• PubChem ID: 16220376
• Update Time: 2025-04-19

a-D-Ribofuranose,5-O-[(1,1-dimethylethyl)dimethylsilyl]-2,3-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• a-D-Ribofuranose,5-O-[(1,1-dimethylethyl)dimethylsilyl]-2,3-O-(1-methylethylidene)-
• Furo[3,4-d]-1,3-dioxole,a-D-ribofuranose deriv.
• alpha-D-Ribofuranose, 5-O-[(1,1-dimethylethyl)dimethylsilyl]-2,3-O-(1-methylethylidene)-
• (3Ar,4S,6R,6aR)-6-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• Alpha-D-ribofuranose,5-O-[(1,1-dimethylethyl)dimethylsilyl]-2,3-O-(1-methylethylidene)-
• 75921-21-0

• Inchi： 1S/C14H28O5Si/c1-13(2,3)20(6,7)16-8-9-10-11(12(15)17-9)19-14(4,5)18-10/h9-12,15H,8H2,1-7H3/t9-,10-,11-,12+/m1/s1
• InChI Key： JJLRGSYXWAKGJM-KKOKHZNYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@@H]2[C@H]([C@@H](O)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 304.17060052g/mol
• Monoisotopic Mass: 304.17060052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų